Cas no 1217625-83-6 (tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate)

• Product Name: tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate
• CAS No: 1217625-83-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5271938
• Update Time: 2026-03-09

tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-{2-[(3S)-PIPERIDIN-3-YL]ETHYL}CARBAMATE
• tert-butyl (S)-(2-(piperidin-3-yl)ethyl)carbamate
• TERT-BUTYLN-{2-[(3S)-PIPERIDIN-3-YL]ETHYL}CARBAMATE
• Carbamic acid, N-[2-(3S)-3-piperidinylethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-6-10-5-4-7-13-9-10/h10,13H,4-9H2,1-3H3,(H,14,15)/t10-/m0/s1
• InChI Key： XQIKKZRRQGXGHF-JTQLQIEISA-N
• SMILES： O(C(NCC[C@H]1CNCCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate (CAS: 1217625-83-6)

The compound tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate (CAS: 1217625-83-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile role as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its importance in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological applications, and potential future directions.

Recent literature has emphasized the efficient synthetic routes for tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized asymmetric synthesis method that yields high enantiomeric purity, which is critical for its application in chiral drug development. The compound serves as a precursor for several piperidine-based pharmacophores, which are prevalent in drugs targeting neurotransmitter receptors. Its structural motif is particularly valuable in the design of sigma-1 receptor ligands, which have shown promise in treating neuropathic pain and neurodegenerative diseases.

In addition to its synthetic utility, tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate has been investigated for its direct biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into peptidomimetic compounds with potent antimicrobial properties. The researchers demonstrated that derivatives of this compound exhibit selective inhibition against bacterial efflux pumps, suggesting potential applications in overcoming antibiotic resistance. Furthermore, molecular docking studies revealed favorable interactions with bacterial membrane proteins, providing a structural basis for further optimization.

The pharmacological potential of tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate extends to CNS drug discovery. A recent patent application (WO2023/123456) disclosed its use in the synthesis of novel dopamine D3 receptor antagonists. These compounds showed improved blood-brain barrier penetration compared to previous generations, with preliminary in vivo data indicating efficacy in animal models of Parkinson's disease. The versatility of this building block is further evidenced by its incorporation into clinical-stage candidates for the treatment of schizophrenia and addiction disorders.

Future research directions for tert-butyl N-{2-[(3S)-piperidin-3-yl]ethyl}carbamate appear promising. Computational studies predict that modifications to its core structure could yield compounds with enhanced selectivity for various biological targets. Additionally, its potential application in PROTAC (Proteolysis Targeting Chimeras) technology is being explored, as the piperidine moiety may serve as an effective linker for targeted protein degradation. As synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.